1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene

• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol
• IUPAC Name: 1-methyl-2,6-dioxaspiro[4.6]undec-8-ene
• InChI: InChI=1S/C10H16O2/c1-9-10(6-8-11-9)5-3-2-4-7-12-10/h2,4,9H,3,5-8H2,1H3
• InChI Key: ZLNUFBBCAFFNKT-UHFFFAOYSA-N
• Canonical SMILES: CC1C2(CCC=CCO2)CCO1

Description

1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene ( 2060046-22-0) is a spirocyclic chemical compound with the molecular formula C10H16O2 and a molecular weight of 168.230 g/mol . This compound is characterized by its unique spirocyclic architecture, a feature that is increasingly recognized as a privileged structure in medicinal chemistry and drug discovery . Spirocycles possess a distinct three-dimensional profile and an optimal balance of conformational rigidity and flexibility, which enhances their ability to interact with biological targets and can lead to improved selectivity and metabolic stability compared to flat aromatic molecules . While specific biological data for this exact molecule is not widely published in the available literature, research on closely related 2,4-dioxaspiro[5.5]undecane and undec-8-ene derivatives has demonstrated significant inhibitory activity against HIV-1 Integrase (IN), a critical viral enzyme and validated drug target . These studies indicate that the spiro[4.6]undecane(ene) core structure, particularly when substituted with specific moieties like furan, is a promising chemotype for inhibiting both the 3’-processing and strand transfer reactions catalyzed by IN . This compound serves as a valuable advanced building block for researchers developing novel therapeutic agents, particularly in antiviral and anticancer fields, and for those investigating the structure-activity relationships (SAR) of complex spirocyclic scaffolds. It is offered as a high-quality intermediate for use in FTE (Full-Time Equivalent) programs, library synthesis, and other specialized research applications . This product is strictly for research purposes and is classified as For Research Use Only (RUO). It is not intended for diagnostic or therapeutic use, nor for human consumption.

Preparation Methods

Transition Metal-Catalyzed Carbene Insertion

A highly effective and modern approach to synthesizing spirocyclic dioxaspiro compounds, including 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene derivatives, involves the use of α-diazo-β-ketoesters and cyclic ketones under ruthenium catalysis.

• Catalyst System: [CpRu(CH3CN)3][BArF] combined with 1,10-phenanthroline as a ligand.
• Procedure: The catalyst and ligand are dissolved in a dry dichloromethane or 1,2-dichloroethane solvent under inert atmosphere. The cyclic ketone (e.g., cyclohexanone) and α-diazo-β-ketoester are added, and the mixture is stirred at 60 °C until full conversion monitored by ^1H NMR.
• Outcome: The carbene generated from the diazo compound inserts into the ketone, forming the spirocyclic dioxaspiro ring system with high yields (typically 70-85%).
• Purification: Column chromatography on silica gel using pentane/ether mixtures.

This method allows the preparation of methyl 3-methyl-1,4,6-trioxaspiro[4.6]undec-2-ene-2-carboxylate, a close analog to 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene, demonstrating the versatility of ruthenium-catalyzed carbene insertion for spirocycle formation.

Diels-Alder Cycloaddition Approaches

The Diels-Alder reaction has been used to synthesize related spirocyclic ketones and spiroalkenes, especially in the preparation of 2,4-dioxaspiro[5.5]undecane derivatives. While this exact compound is a [4.6] spiro system, similar methodologies inform its synthesis.

• Key Reactants: 3-trimethylsiloxy-1,3-butadiene and various dienophiles, including substituted Meldrum’s acid derivatives.
• Conditions: Reactions are carried out in acetonitrile with L-proline as a catalyst at room temperature.
• Mechanism: The cycloaddition forms the spirocyclic core by connecting the diene and dienophile, followed by ring closure to form the dioxaspiro structure.
• Yields: Moderate to good yields depending on substituents, with the possibility to introduce functional groups at the spiro center.

This method is particularly useful for synthesizing spiro compounds with furan moieties and other heteroatoms.

Multi-Component Condensation Using Meldrum’s Acid

Meldrum’s acid derivatives react with formaldehyde and L-proline in acetonitrile to generate intermediates that cyclize into spirocyclic dioxaspiro compounds.

• Reaction: Meldrum’s acid and formaldehyde undergo condensation catalyzed by L-proline.
• Intermediate Formation: The reaction generates 1,3-dioxane intermediates that can be further functionalized.
• Application: This method has been used to prepare 7-(furan-2-yl)-9-hydroxy-3,3-dimethyl-1,5-dioxa-spiroundec-8-ene derivatives, which share structural features with 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene.

Chemical Reactions Analysis

1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace one of the substituents on the spirocyclic ring. Common reagents for these reactions include halides and amines.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique spirocyclic structure makes it a valuable intermediate in organic synthesis.

Biology: Researchers study this compound for its potential biological activity. It may serve as a lead compound in the development of new pharmaceuticals.

Medicine: The compound’s potential therapeutic properties are explored in drug discovery and development.

Industry: It is used in the production of specialty chemicals and materials, where its unique structure imparts desirable properties to the final products.

Mechanism of Action

The mechanism of action of 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The pathways involved can vary, but typically include binding to active sites or altering the conformation of target proteins, leading to changes in their function.

Comparison with Similar Compounds

Structural Analogues

3-Methyl-2,6-dioxaspiro[4.6]undec-8-ene

• Structural Difference : Methyl substitution at position 3 instead of position 1.
• Key Data :
  • Hazards : Classified as an unstable explosive (H200), highly toxic if swallowed (H300), and hazardous to aquatic life (H400) .
  • Handling : Requires strict protocols (e.g., P210: avoid heat/open flames; P301+P310: immediate medical attention if ingested) .

2,7-Dimethyl-1,6-dioxaspiro[4.6]undecane and 2,7-Diethyl Analogue

• Structural Difference : Saturated spiro[4.6] system with methyl/ethyl substituents at positions 2 and 5.
• Key Data :
  • Synthesis : Enantioselective synthesis via functionalized nitroalkane synthons. For example, bioreduction of unsymmetrical diketones (+)-160a/b with baker’s yeast yields (2S,5R,7S)-configured pheromones in 55–67% yield .
  • Application : Pheromones for Andrena haemorrhoa and Andrena wilkella .

3-Ethyl-8,11(or 9,11)-dimethyl-2,4-dioxaspiro[5.5]undec-8-ene

• Structural Difference : Spiro[5.5] system (two six-membered rings) with ethyl and methyl substituents.
• Key Data: Properties: Liquid, soluble in ethanol/ether; used as an intermediate for bioactive compounds and pharmaceuticals . Synthesis: Customizable organic synthesis routes, though specifics are undisclosed .

Stability and Hazards

• 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene : Stability data are lacking, but the 3-methyl analog’s hazards (explosive, toxic) suggest similar risks .
• Spiro[5.5] Analog: No explicit hazard data; likely stable under dry storage .

Biological Activity

1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene is a compound that has garnered attention for its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential applications in various fields, particularly in antimicrobial and anticancer research.

Chemical Structure and Properties

1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene features a unique spirocyclic structure that contributes to its biological activity. The compound's molecular formula is $C_{10}H_{14}O_3$ with a molecular weight of 186.22 g/mol. Its structure allows for various interactions with biological targets, enhancing its potential therapeutic applications.

Property	Value
Molecular Formula	C10H14O3
Molecular Weight	186.22 g/mol
IUPAC Name	1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene

Antimicrobial Properties

Research indicates that 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene exhibits significant antimicrobial activity against various bacterial strains. A study highlighted its effectiveness against Gram-positive bacteria, including Staphylococcus aureus and Streptococcus pneumoniae, suggesting potential use in treating bacterial infections .

Mechanism of Action:
The antimicrobial mechanism may involve disruption of bacterial cell membranes or inhibition of essential enzymatic processes within the bacteria, leading to cell death.

Anticancer Activity

The compound has also been investigated for its anticancer properties . In vitro studies have shown that derivatives of 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene can inhibit the proliferation of various cancer cell lines, including breast and lung cancer cells. The structure-activity relationship (SAR) studies suggest that modifications to the spirocyclic framework can enhance its cytotoxic effects against tumor cells .

Case Study:
In one notable study, several derivatives were synthesized and tested for their ability to induce apoptosis in cancer cells. Results indicated that certain modifications increased the compound's efficacy in triggering programmed cell death via the mitochondrial pathway .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that the presence of specific functional groups significantly influences the biological activity of 1-Methyl-2,6-dioxaspiro[4.6]undec-8-ene derivatives. Compounds with electron-withdrawing groups exhibited enhanced antimicrobial and anticancer activities compared to their electron-donating counterparts.

Toxicity Studies

While the compound shows promising biological activity, toxicity studies indicate moderate toxicity levels, which necessitate further optimization to improve safety profiles for potential therapeutic applications .